Cas no 29708-87-0 (Cyclohexanecarboxylic acid,3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,methyl ester, (1S,3R,4R,5R)-)

Cyclohexanecarboxylic acid,3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,methyl ester, (1S,3R,4R,5R)- structure
29708-87-0 structure
Product Name:Cyclohexanecarboxylic acid,3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,methyl ester, (1S,3R,4R,5R)-
CAS No:29708-87-0
MF:C17H20O9
MW:368.335306167603
CID:238055
PubChem ID:487435
Update Time:2025-04-19

Cyclohexanecarboxylic acid,3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,methyl ester, (1S,3R,4R,5R)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid,3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,methyl ester, (1S,3R,4R,5R)-
    • Methyl chlorogenate
    • Chlorogenic acid methyl ester
    • 29708-87-0
    • Methyl (1S,3R,4R,5R)-3-[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-1,4,5-trihydroxycyclohexane-1-carboxylate
    • Methyl (3R4R5R)-3-{[(2E)-3-(34-dihydroxyphenyl)-2-propenoyl]oxy}-145-trihydroxycyclohexanecarboxylate
    • Methyl 5-O-caffeoylquinate
    • Chlorogenic acid methyl ester Methyl (1S3R4R5R)-3-{[(2E)-3-(34-dihydroxyphenyl)-2-propenoyl]oxy}-145-trihydroxycyclohexanecarboxylate
    • Methyl (3R4R5R)-3-{[(2Z)-3-(34-dihydroxyphenyl)-2-propenoyl]oxy}-145-trihydroxycyclohexanecarboxylate
    • 3-O-Caffeoylquinic acid methyl ester
    • 3-Caffeoylquinic acid methyl ester
    • 5-Caffeoylquinic acid methyl ester
    • Cyclohexanecarboxylic acid, 3-((3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-1,4,5-trihydroxy-, methyl ester, (1S-(1alpha,3beta,4alpha,5alpha))-
    • E6GC3KV7JK
    • CHEBI:145094
    • Methyl (1S,3R,4R,5R)-3-(((E)-3-(3,4-dihydroxyphenyl)acryloyl)oxy)-1,4,5-trihydroxycyclohexane-1-carboxylate
    • Q27276938
    • Chlorogenic acid, methyl ester
    • 123483-19-2
    • methyl (1S,3R,4R,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxycyclohexane-1-carboxylate
    • NSC741645
    • AKOS040763658
    • InChI=1/C17H20O9/c1-25-16(23)17(24)7-12(20)15(22)13(8-17)26-14(21)5-3-9-2-4-10(18)11(19)6-9/h2-6,12-13,15,18-20,22,24H,7-8H2,1H3/b5-3+/t12-,13-,15-,17+/m1/s1
    • E80658
    • Methyl (1S,3R,4R,5R)-3-((3-(3,4-dihydroxyphenyl)acryloyl)oxy)-1,4,5-trihydroxycyclohexane-1-carboxylate
    • HY-N4168B
    • CS-0032297
    • G14242
    • FS-7815
    • DA-55393
    • Cyclohexanecarboxylic acid, 3-(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl-Oxy-1,4,5-trihydroxy-, methyl ester, (1S,3R,4R,5R)-
    • UNII-E6GC3KV7JK
    • AKOS037514511
    • DA-49620
    • (1S,3R,4R,5R)-3-[(E)-3-(3,4-Dihydroxy-phenyl)-acryloyloxy]-1,4,5-trihydroxy-cyclohexanecarboxylic acid methyl ester
    • Methyl Chlorogenic Acid
    • DTXSID501289036
    • CYCLOHEXANECARBOXYLIC ACID, 3-((3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPENYL)OXY)-1,4,5-TRIHYDROXY-, METHYL ESTER, (1S-(1.ALPHA.,3.BETA.,4.ALPHA.,5.ALPHA.))-
    • Cyclohexanecarboxylic acid, 3-((3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-1,4,5-trihydroxy-, methyl ester, (1S,3R,4R,5R)-
    • NSC-741645
    • CS-0618388
    • CHEMBL416955
    • Cyclohexanecarboxylic acid, 3-(((2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-1,4,5-trihydroxy-, methyl ester, (1S,3R,4R,5R)-
    • Chlorogenic methyl ester
    • HY-N4168
    • MZNIJRAPCCELQX-AWOKGZDASA-
    • BDBM50343049
    • methyl (1S,3R,4R,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxy-cyclohexanecarboxylate
    • Inchi: 1S/C17H20O9/c1-25-16(23)17(24)7-12(20)15(22)13(8-17)26-14(21)5-3-9-2-4-10(18)11(19)6-9/h2-6,12-13,15,18-20,22,24H,7-8H2,1H3/t12-,13-,15-,17+/m1/s1
    • InChI Key: MZNIJRAPCCELQX-SMKXDYDZSA-N
    • SMILES: O(C(C=CC1C=CC(=C(C=1)O)O)=O)[C@H]1[C@@H]([C@@H](C[C@@](C(=O)OC)(C1)O)O)O

Computed Properties

  • Exact Mass: 368.111
  • Monoisotopic Mass: 368.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 548
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: -0.1
  • Topological Polar Surface Area: 154Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 577.0±50.0 °C at 760 mmHg
  • Flash Point: 208.1±23.6 °C
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

Cyclohexanecarboxylic acid,3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,methyl ester, (1S,3R,4R,5R)- Security Information

Cyclohexanecarboxylic acid,3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,methyl ester, (1S,3R,4R,5R)- Pricemore >>

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